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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299

CAS Number: 57533-90-1

EINECS Number: 260-799-9

Abstract

Bis(2-hexyldecyl) adipate is a diester of adipic acid and 2-hexyldecanol. It functions primarily
as an emollient in cosmetic and personal care products, contributing to skin softness and
smoothness. Despite its commercial use, publicly available in-depth technical and scientific
data on this compound is remarkably scarce. This guide synthesizes the limited information
available from safety data sheets and regulatory inventories and highlights the significant data
gaps in its physicochemical, toxicological, and environmental profiles.

Identification and Chemical Properties

Bis(2-hexyldecyl) adipate is recognized by its CAS number 57533-90-1.[1][2][3] It is also
referred to by its INCI name, DIISOCETYL ADIPATE.[2][3] While detailed, experimentally
determined physicochemical properties are not readily available in the scientific literature, some
basic information can be gleaned from safety data sheets.

Table 1: Physicochemical Properties of Bis(2-hexyldecyl) adipate
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Property Value Reference
Physical State Data not available [1]
Color Data not available [1]
Odor Data not available [1]
Melting/Freezing Point Data not available [1]
Boiling Point Data not available [1]
Reactivity Data not available [1]

| Chemical Stability | Data not available |[1] |

Applications in Cosmetics

The primary and well-documented application of Bis(2-hexyldecyl) adipate is as an emollient
in cosmetic formulations.[2][3][4] Emollients are ingredients that help to soften and smooth the
skin's surface. They function by forming a protective layer on the skin that helps to reduce
water loss. This property makes Bis(2-hexyldecyl) adipate a suitable ingredient for products
such as lotions, creams, and other skincare preparations.

Safety and Toxicology

A review of publicly accessible safety data sheets indicates a significant lack of toxicological
data for Bis(2-hexyldecyl) adipate.[1] For most standard toxicological endpoints, the available
information is "no data available."

Table 2: Summary of Toxicological Data for Bis(2-hexyldecyl) adipate
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Endpoint Result Reference
Acute Toxicity (Oral) No data available [1]
Acute Toxicity (Dermal) No data available [1]
Acute Toxicity (Inhalation) No data available [1]
Skin Corrosion/Irritation No data available [1]
Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin

o No data available [1]
Sensitization
Germ Cell Mutagenicity No data available [1]
Carcinogenicity No data available [1]
Reproductive Toxicity No data available [1]
Specific Target Organ Toxicity .
No data available [1]

(Single Exposure)

| Specific Target Organ Toxicity (Repeated Exposure) | No data available [[1] |

Standard first-aid measures are advised in case of exposure, including moving to fresh air if
inhaled, washing skin with soap and water, and rinsing eyes with water.[1] Personal protective
equipment such as safety goggles and chemical-impermeable gloves are recommended when
handling the substance.[1]

Environmental Fate

Similar to the toxicological profile, there is a lack of data regarding the environmental fate and
ecological effects of Bis(2-hexyldecyl) adipate.

Table 3: Summary of Ecotoxicological Data for Bis(2-hexyldecyl) adipate
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Endpoint Result Reference
Toxicity to Fish No data available [1]
Toxicity to Daphnia and other ]

) No data available [1]
Aquatic Invertebrates
Toxicity to Algae No data available [1]
Persistence and Degradability No data available [1]
Bioaccumulative Potential No data available [1]

| Mobility in Soil | No data available |[1] |

Experimental Protocols and Methodologies

A thorough search of scientific literature and chemical databases did not yield any specific
experimental protocols for the synthesis, analysis, or biological evaluation of Bis(2-hexyldecyl)
adipate. Standard esterification procedures, involving the reaction of adipic acid with 2-
hexyldecanol in the presence of an acid catalyst, would be the presumptive synthetic route.
However, specific reaction conditions, purification methods, and analytical characterization data
(e.g., NMR, IR, Mass Spectrometry) for this compound are not published.

Signaling Pathways and Mechanism of Action

There is no available information on any signaling pathways or specific biological mechanisms
of action for Bis(2-hexyldecyl) adipate. Its function as an emollient is based on its physical
properties and its ability to form an occlusive layer on the skin, a mechanism that is physical
rather than pharmacological.

Logical Relationships and Workflows

Due to the absence of experimental data and defined mechanisms of action, it is not possible
to construct meaningful diagrams for signaling pathways or experimental workflows for Bis(2-
hexyldecyl) adipate. A generalized workflow for the safety assessment of a chemical
substance is presented below as a logical framework.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chemical Safety Assessment Workflow
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Caption: A generalized workflow for chemical safety assessment.

Conclusion

Bis(2-hexyldecyl) adipate is a chemical entity primarily used in the cosmetics industry as an
emollient. While it has an established CAS number and is listed in cosmetic ingredient
inventories, there is a profound lack of publicly available scientific data regarding its
physicochemical properties, toxicological profile, and environmental impact. For researchers,
scientists, and drug development professionals, this represents a significant data gap. Any new
research on this compound would need to begin with fundamental characterization and safety
assessments. The absence of data precludes an in-depth technical guide in the traditional
sense and highlights the need for further investigation into this commercially used chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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